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  4. (1S,2S,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-(4-fluorophenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
(1S,2S,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-(4-fluorophenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile (1S,2S,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-(4-fluorophenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Brand Name: Vulcanchem
CAS No.: 494791-92-3
VCID: VC0459164
InChI: InChI=1S/C31H27ClFN3O/c32-23-4-7-25-22(12-23)3-8-26-31(16-34,17-35)27(21-1-5-24(33)6-2-21)28(36(25)26)29(37)30-13-18-9-19(14-30)11-20(10-18)15-30/h1-8,12,18-20,26-28H,9-11,13-15H2/t18?,19?,20?,26-,27-,28+,30?/m1/s1
SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C(C5N4C6=C(C=C5)C=C(C=C6)Cl)(C#N)C#N)C7=CC=C(C=C7)F
Molecular Formula: C31H27ClFN3O
Molecular Weight: 512g/mol

(1S,2S,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-(4-fluorophenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile

CAS No.: 494791-92-3

Main Products

VCID: VC0459164

Molecular Formula: C31H27ClFN3O

Molecular Weight: 512g/mol

(1S,2S,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-(4-fluorophenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile - 494791-92-3

CAS No. 494791-92-3
Product Name (1S,2S,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-(4-fluorophenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Molecular Formula C31H27ClFN3O
Molecular Weight 512g/mol
IUPAC Name (1S,2S,3aR)-1-(adamantane-1-carbonyl)-7-chloro-2-(4-fluorophenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Standard InChI InChI=1S/C31H27ClFN3O/c32-23-4-7-25-22(12-23)3-8-26-31(16-34,17-35)27(21-1-5-24(33)6-2-21)28(36(25)26)29(37)30-13-18-9-19(14-30)11-20(10-18)15-30/h1-8,12,18-20,26-28H,9-11,13-15H2/t18?,19?,20?,26-,27-,28+,30?/m1/s1
Standard InChIKey VAZDHWAZPIYUOX-VYOWOUGHSA-N
Isomeric SMILES C1C2CC3CC1CC(C2)(C3)C(=O)[C@@H]4[C@H](C([C@@H]5N4C6=C(C=C5)C=C(C=C6)Cl)(C#N)C#N)C7=CC=C(C=C7)F
SMILES C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C(C5N4C6=C(C=C5)C=C(C=C6)Cl)(C#N)C#N)C7=CC=C(C=C7)F
Canonical SMILES C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C(C5N4C6=C(C=C5)C=C(C=C6)Cl)(C#N)C#N)C7=CC=C(C=C7)F
PubChem Compound 11838434
Last Modified Nov 11 2021
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